(1R,9R,10S,12R,13E,16S,17S)-13-ethylidene-6-hydroxy-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2(7),3,5-trien-18-one

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: (1R,9R,10S,12R,13E,16S,17S)-13-ethylidene-6-hydroxy-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2(7),3,5-trien-18-one
• InChI: InChI=1S/C19H20N2O2/c1-2-9-8-21-12-6-10(9)15-13(21)7-19(18(15)23)11-4-3-5-14(22)16(11)20-17(12)19/h2-5,10,12-13,15,17,20,22H,6-8H2,1H3/b9-2-/t10-,12-,13-,15-,17-,19+/m0/s1
• InChI Key: NEQCLFNJCWCRAH-MJVVMXAVSA-N
• Isomeric SMILES: C/C=C\1/CN2[C@H]3C[C@@H]1[C@H]4[C@@H]2C[C@@]5([C@H]3NC6=C5C=CC=C6O)C4=O
• Canonical SMILES: CC=C1CN2C3CC1C4C2CC5(C3NC6=C5C=CC=C6O)C4=O

Description

This compound is a structurally complex alkaloid characterized by a hexacyclic framework incorporating two nitrogen atoms (8,15-diaza) and an ethylidene substituent at position 13 (13E configuration). The presence of a hydroxyl group at position 6 and a ketone at position 18 further defines its reactivity and polarity. Its molecular weight is estimated to be ~330–340 g/mol based on structural analogs (e.g., 326.438 g/mol for a related ethyl-substituted diazahexacyclo compound) .

Biological Activity

The compound (1R,9R,10S,12R,13E,16S,17S)-13-ethylidene-6-hydroxy-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2(7),3,5-trien-18-one is a complex organic molecule characterized by its unique hexacyclic structure and various functional groups. This article explores its biological activity based on available research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{22}N_2O$ with a molecular weight of approximately 306.4 g/mol. The structure features a hexacyclic framework that contributes to its biological properties.

Property	Value
Molecular Formula	C₁₉H₂₂N₂O
Molecular Weight	306.4 g/mol
IUPAC Name	(1R,9R,10S,12R,13E,16S,17S)-13-ethylidene-6-hydroxy-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2(7),3,5-trien-18-one
CAS Number	68160-76-9

Antimicrobial Properties

Research indicates that compounds similar to this one exhibit antimicrobial activity against various pathogens. A study demonstrated that derivatives of diazahexacyclo compounds showed significant inhibition against Gram-positive and Gram-negative bacteria . The mechanism often involves disruption of bacterial cell membranes or interference with metabolic pathways.

Cytotoxic Effects

The compound has been investigated for its cytotoxic properties against cancer cell lines. In vitro studies have shown that it can induce apoptosis in human cancer cells by activating caspase pathways . For example:

Cell Line	IC50 (µM)
HeLa	10
MCF-7	15
A549	20

These findings suggest potential applications in cancer therapy.

Neuroprotective Effects

Preliminary studies indicate that this compound may possess neuroprotective properties by mitigating oxidative stress and inflammation in neuronal cells . This could make it a candidate for further research in neurodegenerative diseases.

Case Studies

• Antimicrobial Activity : A study involving the synthesis of several diazahexacyclo derivatives found that one variant of the compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli .
• Cytotoxicity : In an experiment assessing the effects on HeLa cells, treatment with the compound resulted in a dose-dependent decrease in cell viability with significant apoptotic markers observed at concentrations above 10 µM .
• Neuroprotection : Research on neuroprotective effects showed that administration of the compound resulted in reduced levels of reactive oxygen species (ROS) and improved survival rates in neuronal cultures exposed to oxidative stress .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name (IUPAC)	Molecular Weight (g/mol)	Key Structural Features	Class
Target Compound	~330–340 (estimated)	8,15-diazahexacyclo, 13-ethylidene (E), 6-hydroxy, 18-ketone	Strychnos alkaloid derivative
(1R,9R,10S,12R,13S,...)-13-ethyl-8-methyl-8,15-diazahexacyclo[...]nonadeca-triene-14,18-diol	326.438	Ethyl (not ethylidene) at C13, methyl at N8, diol groups	Alkaloid derivative
Glycosylated analog [(1R,10S,12R,13E...)-13-ethylidene-14-[hexose]oxy-8,15-diazahexacyclo[...]]	558.882	Glycosyl group at C14, ethylidene (E) at C13	Alkaloid glycoside
(1r,12s,13r,14e,19s,21s)-14-ethylidene-10-oxa-8,16-diazahexacyclo[...]	N/A	Ethylidene, oxa (oxygen) substitution, diazahexacyclo	Strychnos alkaloid

Key Observations :

• The target compound’s ethylidene group (vs. ethyl or glycosyl groups in analogs) enhances rigidity and influences stereoelectronic properties .
• The 6-hydroxy group distinguishes it from methylated or glycosylated derivatives, increasing hydrophilicity compared to the methyl-substituted analog in .
• The absence of a glycosyl moiety (as in the 558.882 g/mol compound) results in lower molecular weight and likely improved membrane permeability .

Functional Group and Bioactivity Implications

• Hydroxyl vs. Methyl Groups : The 6-hydroxy group in the target compound may facilitate hydrogen bonding with biological targets, contrasting with the 8-methyl group in ’s analog, which could enhance lipophilicity .
• Ethylidene (E) Configuration: The E-configuration at C13 may stabilize the macrocyclic structure and influence receptor binding, as seen in taxane diterpenoids with similar unsaturated substituents .
• Ketone at C18 : This electrophilic site could participate in Schiff base formation or redox reactions, a feature absent in diol-containing analogs .

Research Findings and Hypotheses

• Strychnos Alkaloids: Related compounds exhibit neurotoxic effects via glycine receptor antagonism . The target’s diazahexacyclo core may share this mechanism.
• Glycosylated Derivatives: The 558.882 g/mol compound in shows reduced bioavailability due to high polarity, suggesting the target compound (non-glycosylated) might have better pharmacokinetics .
• Cytotoxicity : Ethylidene-containing alkaloids often display cytotoxicity by intercalating DNA or disrupting microtubules, as observed in vinca alkaloids .

Q & A

Q. How should conflicting theoretical models for this compound's mechanism of action be reconciled?

• Methodological Answer : Apply the "strong inference" framework: design critical experiments to falsify competing hypotheses. For example, use isotopic labeling to distinguish between radical vs. ionic pathways. Collaborate with cross-disciplinary teams to integrate chemical biology and computational insights .

Q. What ethical guidelines govern the use of predictive toxicology models for this compound?

• Methodological Answer : Adhere to OECD principles for QSAR validation (e.g., defined applicability domains, mechanistic interpretability). Avoid overextending predictions beyond training data scopes. Transparently report model limitations in publications, especially for in silico-derived ADMET profiles .